N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide

• IUPAC Name: N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C18H18ClN5O3/c1-3-27-16-10-12(8-9-15(16)26-2)18-21-23-24(22-18)11-17(25)20-14-7-5-4-6-13(14)19/h4-10H,3,11H2,1-2H3,(H,20,25)
• InChI Key: DDOZATOQHOQLGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2=NN(N=N2)CC(=O)NC3=CC=CC=C3Cl)OC
• Molecular Formula: C18H18ClN5O3
• Molecular Weight: 387.8 g/mol

Description

N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide, also known as CEM-102, is a novel compound that has been developed for its potential use as an antibacterial agent.

Mechanism of Action

The mechanism of action of N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide is still being studied, but it is believed to inhibit bacterial protein synthesis by binding to the ribosome. This prevents the bacteria from producing essential proteins and ultimately leads to their death.
Biochemical and Physiological Effects:
N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has been shown to have low toxicity and minimal side effects in animal studies. It is rapidly absorbed and distributed throughout the body, with high concentrations found in the lungs and liver. N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has also been shown to penetrate the blood-brain barrier, making it a potential treatment for bacterial infections of the central nervous system.

Advantages and Limitations for Lab Experiments

One of the advantages of N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide is its broad-spectrum activity against bacteria. It has also been shown to be effective against bacteria that are resistant to other antibiotics. However, one limitation of N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide is its complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide. One area of focus is the development of new synthetic routes that are more efficient and cost-effective. Another area of interest is the optimization of N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide for use in treating specific bacterial infections. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide.

Scientific Research Applications

N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has been extensively studied for its antibacterial properties. It has been shown to be effective against a wide range of Gram-positive and Gram-negative bacteria, including those that are resistant to other antibiotics. N-(2-chlorophenyl)-2-[5-(3-ethoxy-4-methoxyphenyl)-2H-tetrazol-2-yl]acetamide has also been tested for its potential use in treating infections caused by Mycobacterium tuberculosis, the bacteria that causes tuberculosis.